Cas no 2228571-29-5 (3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid
• CAS No: 2228571-29-5
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• CID: 5996107
• PubChem ID: 165636175
• Update Time: 2025-06-23

3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid
• EN300-2001968
• 2228571-29-5

• Inchi： 1S/C8H9NO5S/c10-8(11)7-3-6(9-14-7)5-1-2-15(12,13)4-5/h3,5H,1-2,4H2,(H,10,11)
• InChI Key： YQJXQWTYDLWJFR-UHFFFAOYSA-N
• SMILES： S1(CCC(C2C=C(C(=O)O)ON=2)C1)(=O)=O

Computed Properties

• Exact Mass: 231.02014356g/mol
• Monoisotopic Mass: 231.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 106Ų

Additional information on 3-(1,1-dioxo-1lambda6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid

3-(1,1-Dioxo-1λ6-Thiolan-3-Yl)-1,2-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound 3-(1,1-dioxo-1λ6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid (CAS No. 2228571-29-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of the thiolane ring further adds complexity to its structure, making it a unique molecule for research and development.

The oxazole core of this compound is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and participate in various non-covalent interactions. Recent studies have highlighted the importance of oxazole-containing compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents. The thiolane ring, on the other hand, introduces sulfur into the molecule, which can enhance its pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(1,1-dioxo-1λ6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid. Researchers have explored various methodologies to optimize the synthesis process, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve the yield but also reduce the reaction time, making the compound more accessible for large-scale production.

The carboxylic acid group present in this compound plays a crucial role in its functionality. It can be readily converted into various derivatives such as esters or amides, expanding its utility in different chemical transformations. For instance, esterification of the carboxylic acid group has been shown to enhance the lipophilicity of the molecule, making it more suitable for drug delivery systems.

In terms of applications, 3-(1,1-dioxo-1λ6-thiolan-3-yl)-1,2-oxazole-5-carboxylic acid has shown promise in biological assays targeting various disease states. Recent studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. Additionally, its ability to modulate ion channels has opened new avenues for its use in neurodegenerative diseases.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed that the oxazole and thiolane moieties contribute to its binding affinity with target proteins. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent derivatives.

In conclusion, 3-(1,1-dioxo-1λ6-thiolan-3-Yl)-1,2-Oxazole-5-Carboxylic Acid (CAS No. 2228571-29-) represents a valuable molecule with diverse applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to play a significant role in advancing therapeutic interventions.